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Compound of Interest

Compound Name: Diethylammonium

Cat. No.: B1227033 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

procedures for diethylammonium chloride (CAS No. 660-68-4). The information is compiled

and synthesized from various safety data sheets (SDS) to ensure a thorough understanding of

the hazards and the necessary precautions for its use in a laboratory and drug development

setting.

GHS Hazard Identification and Classification
Diethylammonium chloride is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The signal word for

this chemical is "Danger".[1][2]

Table 1: GHS Classification for Diethylammonium Chloride
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 3

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Sub-category 1A

Serious Eye Damage/Eye Irritation Category 1

Skin Sensitization Category 1

Specific Target Organ Toxicity — Single

Exposure (Respiratory Tract Irritation)
Category 3

Source:[1][2]

Table 2: GHS Hazard and Precautionary Statements
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Type Code Statement

Hazard H302+H332
Harmful if swallowed or if

inhaled.[1][2][3]

H311
Toxic in contact with skin.[1][2]

[3]

H314
Causes severe skin burns and

eye damage.[1][2][3]

H317
May cause an allergic skin

reaction.[1][2][3]

H335
May cause respiratory

irritation.[1][2][3][4]

Precautionary (Prevention) P260

Do not breathe

dust/fume/gas/mist/vapours/sp

ray.[1][2][3]

P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[1][5]

P264
Wash skin thoroughly after

handling.[1][5][6]

P270
Do not eat, drink or smoke

when using this product.[1]

P271
Use only outdoors or in a well-

ventilated area.[1][5]

P272

Contaminated work clothing

should not be allowed out of

the workplace.[1]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

[2][5]
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Precautionary (Response) P301+P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[3]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.[1]

P302+P352
IF ON SKIN: Wash with plenty

of water.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water.

[3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1]

P304+P340+P310

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER/doctor.[2][3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2]

P310
Immediately call a POISON

CENTER or doctor/physician.

P333+P313
If skin irritation or rash occurs:

Get medical advice/attention.

P361+P364

Take off immediately all

contaminated clothing and

wash it before reuse.[1]
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P362+P364
Take off contaminated clothing

and wash it before reuse.[1]

Precautionary (Storage) P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1]

P405 Store locked up.[1][6]

Precautionary (Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.[1][5]

Source:[1][2][3][5][6]

Physical and Chemical Properties
Understanding the physical and chemical properties of diethylammonium chloride is crucial

for its safe handling and storage.

Table 3: Physical and Chemical Properties of Diethylammonium Chloride
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Property Value

CAS Number 660-68-4

Molecular Formula (C₂H₅)₂NH₂Cl or C₄H₁₂ClN[3]

Molecular Weight 109.60 g/mol [2][4][6]

Appearance Off-white hygroscopic solid/crystals[2][4][6][7]

Melting Point 231.8 °C[2]

Boiling Point No data available

Solubility 510 g/L in water[2]

Density 1.07 g/cm³ at 20.1 °C[2]

Vapor Pressure <0.00001 hPa at 20 °C[2]

pH 4.5-6.5 (10 g/L in H₂O at 20 °C)[2]

Source:[2][3][4][6][7]

Toxicological Information
Exposure to diethylammonium chloride can have significant health effects.

Table 4: Acute Toxicity Data for Diethylammonium Chloride

Route Species Value

Oral Rat LD50 = 9900 mg/kg[2][3][7]

Oral Mouse LD50 = 4860 mg/kg[7]

Source:[2][3][7]

Summary of Health Effects:

Ingestion: Harmful if swallowed, causing gastrointestinal tract irritation.[1][7]
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Inhalation: Harmful if inhaled, causing respiratory tract irritation.[1][7]

Skin Contact: Toxic in contact with skin, causing severe skin burns and potential allergic

reactions.[1][3][7]

Eye Contact: Causes serious eye damage.[1][7]

Experimental Protocols for Safe Handling
Adherence to strict protocols is mandatory when working with diethylammonium chloride to

minimize exposure and ensure a safe laboratory environment.

4.1. Engineering Controls

Work in a well-ventilated area, preferably under a chemical fume hood.[1][5][7][8]

Facilities must be equipped with an eyewash station and a safety shower.[7]

4.2. Personal Protective Equipment (PPE) A comprehensive PPE plan is essential.

Table 5: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection

Tightly fitting safety goggles or a face shield

conforming to EN166 (EU) or NIOSH (US)

standards.[1][7]

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene), a lab coat, and other protective

clothing to prevent skin contact.[1][7][9]

Respiratory Protection

If dust is generated or exposure limits are

exceeded, a NIOSH/MSHA or European

Standard EN 149 approved full-facepiece

respirator is required.[1][7]

Source:[1][7][9]
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4.3. Handling and Storage Procedures

Handling: Avoid contact with skin, eyes, and clothing.[5][7] Do not breathe dust.[1][2][3] Avoid

formation of dust and aerosols.[1] Wash hands thoroughly after handling.[1][7] Do not eat,

drink, or smoke in the work area.[1][5]

Storage: Store in a cool, dry, and well-ventilated place.[1][5][7][9] Keep the container tightly

closed.[1][5][6][7][8][9] Store away from incompatible materials such as strong oxidizing

agents.[5][7][9] The substance is hygroscopic.[5][7]

4.4. First Aid Measures

If Swallowed: Rinse mouth. Do NOT induce vomiting. Get immediate medical attention.[1][7]

If the person is conscious, give 2-4 cupfuls of milk or water.[7]

If on Skin: Immediately flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes.[7] Get immediate medical aid.[7]

If Inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get immediate medical aid.[1][6][7]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[7] Get immediate medical aid.[7]

4.5. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[1] Avoid dust formation and

contact with the substance.[1][5][7] Wear appropriate PPE as described in Table 5.[1][7]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Sweep up the spilled material, avoiding dust generation, and place

it in a suitable, closed container for disposal.[5][7]

4.6. Disposal Dispose of contents and container in accordance with local, regional, national,

and international regulations.[1]
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Visualized Workflows and Relationships
Diagram 1: Safe Handling Workflow for Diethylammonium Chloride
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Click to download full resolution via product page

Caption: A workflow for the safe handling of diethylammonium chloride.

Diagram 2: Hazard Identification and Response Logic

Hazard Identification and Response Logic
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Caption: Logical relationship between hazards and first aid responses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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